Cas no 585-91-1 (a,b-Trehalose)

• Product Name: a,b-Trehalose
• CAS No: 585-91-1
• Molecular Formula: C₁₂H₂₂O₁₁
• Molecular Weight: 342.29648
• MDL: MFCD00792716
• CID: 374166
• PubChem ID: 24899880

a,b-Trehalose Properties

Names and Identifiers

• a-D-Glucopyranoside, b-D-glucopyranosyl
• α,β-Trehalose
• A,B-TREHALOSE
• 3,8-dihydroxy-7-methoxy-1,2,3,11a-tetrahydro-benzo[e]pyrrolo[1,2-a][1,4]diazepin-5-dione
• 5H-Pyrrolo(2,1-c)(1,4)benzodiazepin-5-one, 1,2,3,11a-tetrahydro-3,8-dihydroxy-7-methoxy-, (3S-trans)-
• AC1L46LO
• Antibiotic MC-916-A
• CHEMBL508445
• D-trehalose
• LS-139281
• MC-916-A
• Neothramycin A
• neothramycin B
• Neotrehalose
• beta-D-Glucopyranosyl alpha-D-glucopyranoside
• SCHEMBL156807
• CS-0226085
• b-D-Glucopyranosyl a-D-glucopyranoside, 9CI, 8CI
• alpha,beta-Trehalose
• HY-W145656
• DTXSID001317551
• Q27119787
• 2-([(4-METHYLPHENYL)SULFONYL]AMINO)-2-PHENYLACETICACID
• W-203200
• alpha-D-glucopyranosyl-beta-D-glucopyranoside
• (2R,2'R,3S,3'S,4S,4'S,5R,5'R,6R,6'S)-6,6'-oxybis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-3,4,5-triol
• alpha-D-glucopyranosyl-(1↔1)-beta-D-glucopyranoside
• a-D-Glucopyranosyl b-D-glucopyranoside
• F81530
• alpha,beta-Trehalose, >=98%
• CHEBI:39244
• MFCD00792716
• AKOS040734697
• alpha-D-Glucopyranosyl beta-D-glucopyranoside
• 585-91-1
• alpha-D-Glcp-(1<->1)-beta-D-Glcp
• a-D-GLCP-(11)-b-D-GLCP
• (2r,3s,4s,5r,6s)-2-(hydroxymethyl)-6-{[(2r,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-3,4,5-triol
• (Glc)2
• I+/-,I(2)-Trehalose
• (2r,3s,4s,5r,6s)-2-(hydroxymethyl)-6-(((2r,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxane-3,4,5-triol
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxane-3,4,5-triol

• MDL： MFCD00792716
• InChIKey： HDTRYLNUVZCQOY-BTLHAWITSA-N
• Inchi： InChI=1S/C12H22O11/c13-1-3-5(15)7(17)9(19)11(21-3)23-12-10(20)8(18)6(16)4(2-14)22-12/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8+,9-,10-,11-,12+/m1/s1
• SMILES： C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 342.116212g/mol
• Surface Charge: 0
• XLogP3: -4.2
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 342.116212g/mol
• Monoisotopic Mass: 342.116212g/mol
• Topological Polar Surface Area: 190Ų
• Heavy Atom Count: 23
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -5.39720
• PSA: 189.53000
• Refractive Index: 1.652
• Boiling Point: 675.4±55.0 °C at 760 mmHg
• Melting Point: 195-210 ºC
• Flash Point: 362.3±31.5 °C
• Solubility: Soluble (310 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds